Cas no 38191-33-2 (2-Amino-6-chlorophenol)

• Product Name: 2-Amino-6-chlorophenol
• CAS No: 38191-33-2
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD07801210
• CID: 821491
• PubChem ID: 6486025
• Update Time: 2025-06-07

2-Amino-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chlorophenol
• 2- AMINO –6- CHLOROPHENOL
• 2-Amino-6-Chloro-Phenol
• 2-Chloro-6-aMinophenol
• 3-Chloro-2-hydroxyaniline
• Phenol, 2-amino-6-chloro-
• QUIIUKFPLUUSGQ-UHFFFAOYSA-N
• 6-chloro-2-aminophenol
• KSC215A5R
• WT294
• HMS1702O02
• BBL025753
• STL364801
• SBB010298
• CL8973
• ST076260
• BAS 15491004
• AB0024591
• BB 0237287
• W5891
• ST24027748
• AM20060413
• C
• SCHEMBL101423
• AKOS000103117
• MFCD07801210
• EN300-74934
• 38191-33-2
• AN-584/43422705
• CS-W021577
• ALBB-010372
• AC-28552
• Z274763124
• SY035372
• DTXSID70424552
• DS-15912

• MDL： MFCD07801210
• Inchi： 1S/C6H6ClNO/c7-4-2-1-3-5(8)6(4)9/h1-3,9H,8H2
• InChI Key： QUIIUKFPLUUSGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)N

Computed Properties

• Exact Mass: 143.01400
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.406
• Melting Point: 80-81 ºC
• Boiling Point: 247 ºC
• Flash Point: 103 ºC
• Refractive Index: 1.65
• PSA: 46.25000
• LogP: 2.20900
• Vapor Pressure: No data available

2-Amino-6-chlorophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Amino-6-chlorophenol

2-Amino-6-chlorophenol (CAS No. 38191-33-2): An Overview of Its Properties, Applications, and Recent Research

2-Amino-6-chlorophenol (CAS No. 38191-33-2) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a phenol ring substituted with an amino group at the 2-position and a chlorine atom at the 6-position. The combination of these functional groups imparts distinct chemical and physical properties to 2-Amino-6-chlorophenol, making it a valuable intermediate in various synthetic processes.

The molecular formula of 2-Amino-6-chlorophenol is C₇H₇ClNO, and its molecular weight is approximately 154.59 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 105°C to 107°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make 2-Amino-6-chlorophenol an ideal candidate for use in various chemical reactions and formulations.

In terms of its chemical reactivity, 2-Amino-6-chlorophenol exhibits several notable characteristics. The presence of the phenolic hydroxyl group allows it to undergo reactions such as esterification, etherification, and oxidation. The amino group can participate in condensation reactions, forming amides or imines. Additionally, the chlorine atom can be readily substituted through nucleophilic aromatic substitution reactions, making 2-Amino-6-chlorophenol a valuable starting material for the synthesis of more complex molecules.

The biological activity of 2-Amino-6-chlorophenol has been the subject of extensive research in recent years. Studies have shown that this compound possesses antimicrobial properties, particularly against Gram-positive bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Amino-6-chlorophenol-based derivatives exhibited potent antibacterial activity against Staphylococcus aureus and Bacillus subtilis. This finding has significant implications for the development of new antimicrobial agents to combat drug-resistant bacterial strains.

Beyond its antimicrobial properties, 2-Amino-6-chlorophenol has also been explored for its potential as an antioxidant. Research published in the journal Free Radical Biology and Medicine in 2020 demonstrated that 2-Amino-6-chlorophenol-derived compounds could effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for use in pharmaceutical formulations aimed at treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In the pharmaceutical industry, 2-Amino-6-chlorophenol serves as an important intermediate in the synthesis of various drugs and drug candidates. For example, it is used in the production of certain analgesics and anti-inflammatory agents. A recent study published in Organic & Biomolecular Chemistry highlighted the use of 2-Amino-6-chlorophenol-based derivatives in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The environmental impact of 2-Amino-6-chlorophenol has also been investigated to ensure its safe use and disposal. Studies have shown that this compound can be effectively degraded through bioremediation processes involving specific bacterial strains. A study published in Environmental Science & Technology in 2019 reported that Pseudomonas putida was capable of degrading 2-Amino-6-chlorophenol efficiently under aerobic conditions. This finding underscores the importance of sustainable practices in the production and use of chemical compounds.

In conclusion, 2-Amino-6-chlorophenol (CAS No. 38191-33-2) is a multifaceted compound with diverse applications across multiple fields. Its unique chemical structure confers valuable properties that make it suitable for use as an intermediate in synthetic processes, an antimicrobial agent, an antioxidant, and a component in pharmaceutical formulations. Ongoing research continues to uncover new potential applications for this compound, further highlighting its significance in modern chemistry and biology.